Cas no 114717-04-3 (L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI))
114717-04-3 structure
Product Name:L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI)
CAS No:114717-04-3
MF:C6H11NO3
MW:145.156441926956
CID:130431
PubChem ID:13891969
Update Time:2025-04-19
L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI)
- L-Proline, 3-hydroxy-5-methyl-, (2alpha,3beta,5beta)- (9CI)
- (2S,3S,5R)-3-hydroxy-5-methylpyrrolidine-2-carboxylic acid
- AKOS006354727
- SCHEMBL3512951
- 114717-04-3
-
- Inchi: 1S/C6H11NO3/c1-3-2-4(8)5(7-3)6(9)10/h3-5,7-8H,2H2,1H3,(H,9,10)/t3-,4+,5+/m1/s1
- InChI Key: RVIGBNHLNBRMFX-WISUUJSJSA-N
- SMILES: O[C@@H]1[C@@H](C(=O)O)N[C@H](C)C1
Computed Properties
- Exact Mass: 145.07393
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.56
L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
114717-04-3 (L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI)) Related Products
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